N-methoxy-N,1-dimethyl-2-oxo-1,2-dihydropyridine-4-carboxamide
Cat. No. B8386637
M. Wt: 196.20 g/mol
InChI Key: BQEDMDPXRRGSCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09309211B2
Procedure details
A suspension of 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid (540 mg, 1.0 eq), EDCI (811 mg, 1.2 eq) and HOBt (572 mg, 1.2 eq) in 20 mL CH2Cl2 was stirred at r.t. for 5 min Then N-methoxymethanamine hydrochloride (413 mg, 1.2 eq) and Et3N (1.1 g, 3.0 eq) were added, and the reaction was stirred at rt overnight. Water was added, and the mixture was extracted with CH2Cl2. The extract was dried, concentrated, and purified by column chromatography to give the desired product (555 mg, 80% yield). 1H NMR (400 MHz, CDCl3) δ 7.32 (d, J=6.8 Hz, 1H), 6.78 (s, 1H), 6.32 (dd, J=6.8 Hz, 1.6 Hz, 1H), 3.61 (s, 3H), 3.57 (s, 3H), 3.32 (s, 3H).
Quantity
540 mg
Type
reactant
Reaction Step One
Name
N-methoxymethanamine hydrochloride
Quantity
413 mg
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH:7]=[CH:6][C:5]([C:8]([OH:10])=O)=[CH:4][C:3]1=[O:11].CCN=C=NCCCN(C)C.C1C=CC2N(O)N=NC=2C=1.Cl.[CH3:34][O:35][NH:36][CH3:37].CCN(CC)CC>C(Cl)Cl.O>[CH3:34][O:35][N:36]([CH3:37])[C:8]([C:5]1[CH:6]=[CH:7][N:2]([CH3:1])[C:3](=[O:11])[CH:4]=1)=[O:10] |f:3.4|
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Inputs
Step One
|
Name
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|
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Quantity
|
540 mg
|
|
Type
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reactant
|
|
Smiles
|
CN1C(C=C(C=C1)C(=O)O)=O
|
|
Name
|
|
|
Quantity
|
811 mg
|
|
Type
|
reactant
|
|
Smiles
|
CCN=C=NCCCN(C)C
|
|
Name
|
|
|
Quantity
|
572 mg
|
|
Type
|
reactant
|
|
Smiles
|
C=1C=CC2=C(C1)N=NN2O
|
|
Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Two
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Name
|
N-methoxymethanamine hydrochloride
|
|
Quantity
|
413 mg
|
|
Type
|
reactant
|
|
Smiles
|
Cl.CONC
|
|
Name
|
|
|
Quantity
|
1.1 g
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred at r.t. for 5 min
|
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Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
the reaction was stirred at rt overnight
|
|
Duration
|
8 (± 8) h
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with CH2Cl2
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The extract was dried
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified by column chromatography
|
Outcomes
Product
Details
Reaction Time |
5 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CON(C(=O)C1=CC(N(C=C1)C)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 555 mg | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 80.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
